N-[6-({[(2,3-dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]-2-methylpropanamide

• IUPAC Name: N-[6-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanylpyridazin-3-yl]-2-methylpropanamide
• InChI: InChI=1S/C18H20N4O4S/c1-11(2)18(24)20-15-5-6-17(22-21-15)27-10-16(23)19-12-3-4-13-14(9-12)26-8-7-25-13/h3-6,9,11H,7-8,10H2,1-2H3,(H,19,23)(H,20,21,24)
• InChI Key: LHAQTVKHEOHMPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=NN=C(C=C1)SCC(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a 2,3-dihydro-1,4-benzodioxin ring, a carbamoyl group, a sulfanyl group, a pyridazin ring, and a propanamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 2,3-dihydro-1,4-benzodioxin ring and the pyridazin ring would likely contribute significantly to the compound’s three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the carbamoyl group could potentially undergo hydrolysis, and the sulfanyl group could participate in redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the presence of various functional groups. For example, the presence of multiple polar groups could potentially make the compound soluble in polar solvents.

Scientific Research Applications

Antibacterial Agents

. . .

Enzyme Inhibitors

. . This could have potential applications in the treatment of diseases where these enzymes play a role.

Antifungal Agents

Sulfonamides, which are a part of the compound , are known to have antifungal properties. They could potentially be used in the treatment of fungal infections.

Anti-inflammatory Agents

. They could potentially be used in the treatment of inflammatory conditions.

Anti-protozoal Agents

. They could potentially be used in the treatment of diseases caused by protozoa.

Nonlinear Optical Material

. This could have potential applications in the field of optics.

Mechanism of Action

Target of Action

The primary targets of this compound are cholinesterase and lipoxygenase enzymes . These enzymes play a crucial role in the nervous system and inflammatory responses, respectively.

Mode of Action

The compound interacts with its targets by inhibiting their activity. This inhibition can alter the normal functioning of the enzymes, leading to changes in the biochemical processes they are involved in .

Biochemical Pathways

The inhibition of cholinesterase and lipoxygenase enzymes affects several biochemical pathways. For instance, the inhibition of cholinesterase can lead to an increase in acetylcholine levels, affecting neurotransmission. On the other hand, the inhibition of lipoxygenase can affect the metabolism of arachidonic acid, a key player in inflammatory responses .

Result of Action

The molecular and cellular effects of the compound’s action depend on the specific context. For instance, in the context of Alzheimer’s disease, the inhibition of cholinesterase can help increase acetylcholine levels, potentially improving cognitive function . In terms of antibacterial activity, the compound has shown significant bacterial biofilm growth inhibition against B. subtilis and E. coli .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, factors such as pH can affect the compound’s solubility and therefore its absorption and distribution. Additionally, the presence of other compounds can influence its metabolism and excretion .